1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline]

• IUPAC Name: 4-spiro[4H-isoquinoline-3,1'-cyclopentane]-1-ylmorpholine
• InChI: InChI=1S/C17H22N2O/c1-2-6-15-14(5-1)13-17(7-3-4-8-17)18-16(15)19-9-11-20-12-10-19/h1-2,5-6H,3-4,7-13H2
• InChI Key: AXYQGNUBBJLOBT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC3=CC=CC=C3C(=N2)N4CCOCC4
• Molecular Formula: C17H22N2O
• DSSTOX Substance ID: DTXSID801327663
• Molecular Weight: 270.37 g/mol
• Solubility: 35.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 330465-90-2

Description

1-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline], also known as SPIQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its diverse biological activities. SPIQ belongs to the class of spiro compounds, which are characterized by their unique structural features and have been identified as promising drug candidates for various diseases.

Mechanism of Action

The exact mechanism of action of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] has been shown to have a wide range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and modulation of immune responses. Studies have also shown that 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] is its ease of synthesis, which allows for the production of large quantities of the compound for use in laboratory experiments. Additionally, 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] has been shown to exhibit potent biological activities at relatively low concentrations, making it a cost-effective option for drug development. However, one limitation of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline]. One area of interest is the development of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline]-based drugs for the treatment of cancer, inflammation, and infectious diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] and to identify its molecular targets. Finally, the development of new synthetic methods for the production of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] and its analogs could lead to the discovery of new and more potent drug candidates.

Synthesis Methods

The synthesis of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] involves the reaction of 1,3-cyclopentanedione with isatin in the presence of morpholine and acetic acid. The resulting product is then subjected to a series of purification steps to obtain pure 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline]. The synthesis of 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] is relatively simple and can be carried out on a large scale, making it a potential candidate for drug development.

Scientific Research Applications

1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] has been extensively studied for its various biological activities, including its potential as an anticancer agent, anti-inflammatory agent, and anticonvulsant agent. Recent studies have also shown that 1'-(4-morpholinyl)-4'H-spiro[cyclopentane-1,3'-isoquinoline] exhibits potent antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.